1-(6-Fluoropyridin-3-yl)propan-1-one
Description
“1-(6-Fluoropyridin-3-yl)propan-1-one” is a chemical compound used in scientific research . It’s a versatile material with unique properties that make it ideal for applications such as drug synthesis and organic chemistry studies.
Synthesis Analysis
The synthesis of fluorinated compounds, including “1-(6-Fluoropyridin-3-yl)propan-1-one”, has attracted attention from biologists and chemists . Achieving selective fluorination is a challenge under mild conditions . Enzymatic methods, including the use of various enzymes like cytochrome P450 enzymes, aldolases, fluoroacetyl coenzyme A thioesterases, and others, have been explored . The direct formation of the C-F bond by fluorinase is considered the most effective and promising method .Molecular Structure Analysis
The molecular formula of “1-(6-Fluoropyridin-3-yl)propan-1-one” is C8H8FNO . The molecular weight is 153.15 . More detailed structural analysis would require specific experimental data or computational modeling.Physical And Chemical Properties Analysis
“1-(6-Fluoropyridin-3-yl)propan-1-one” is a liquid . Its physical and chemical properties, such as melting point, boiling point, and density, are not explicitly mentioned in the available resources.Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluoropyridines, including 1-(6-Fluoropyridin-3-yl)propan-1-one, are used in the synthesis of fluorinated pyridines . These compounds have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring .
2. Development of Fluorinated Medicinal and Agrochemical Candidates The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties . Fluoropyridines, including 1-(6-Fluoropyridin-3-yl)propan-1-one, are often incorporated into these structures .
Use in Radiotherapy of Cancer
Methods for the synthesis of F 18 substituted pyridines, which include 1-(6-Fluoropyridin-3-yl)propan-1-one, are used for local radiotherapy of cancer . These compounds present a special interest as potential imaging agents for various biological applications .
Use in Biological Active Compounds
1-(6-Fluoropyridin-3-yl)propan-1-one can be used in the development of other biologically active compounds . This includes the development of new pharmaceuticals, as about 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom .
Use in Chemical Research
1-(6-Fluoropyridin-3-yl)propan-1-one is used in chemical research, particularly in the study of fluorinated compounds . It’s often used as a building block in the synthesis of more complex molecules .
Use in Molecular Simulations
1-(6-Fluoropyridin-3-yl)propan-1-one can be used in molecular simulations . Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can produce impressive simulation visualizations with this compound .
properties
IUPAC Name |
1-(6-fluoropyridin-3-yl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO/c1-2-7(11)6-3-4-8(9)10-5-6/h3-5H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHJLUZIHSSDJJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CN=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
949154-27-2 |
Source
|
| Record name | 1-(6-fluoropyridin-3-yl)propan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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